4-Chlorophenylacetic Acid
4-Chlorophenylacetic Acid
4-chlorophenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-chlorophenyl group. It has a role as a xenobiotic metabolite. It is a monocarboxylic acid and a member of monochlorobenzenes. It derives from an acetic acid. It is a conjugate acid of a 4-chlorophenylacetate.
Brand Name:
Vulcanchem
CAS No.:
1878-66-6
VCID:
VC0131930
InChI:
InChI=1S/C8H7ClO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)
SMILES:
C1=CC(=CC=C1CC(=O)O)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
4-Chlorophenylacetic Acid
CAS No.: 1878-66-6
Reference Standards
VCID: VC0131930
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
| CAS No. | 1878-66-6 |
|---|---|
| Product Name | 4-Chlorophenylacetic Acid |
| Molecular Formula | C8H7ClO2 |
| Molecular Weight | 170.59 g/mol |
| IUPAC Name | 2-(4-chlorophenyl)acetic acid |
| Standard InChI | InChI=1S/C8H7ClO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11) |
| Standard InChIKey | CDPKJZJVTHSESZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1CC(=O)O)Cl |
| Melting Point | 106.5 °C |
| Description | 4-chlorophenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-chlorophenyl group. It has a role as a xenobiotic metabolite. It is a monocarboxylic acid and a member of monochlorobenzenes. It derives from an acetic acid. It is a conjugate acid of a 4-chlorophenylacetate. |
| Synonyms | (4-Chlorophenyl)acetic Acid; (p-Chlorophenyl)acetic Acid; 2-(4-Chlorophenyl)acetic Acid; 2-(p-Chlorophenyl)acetic Acid; 4-Chlorobenzeneacetic Acid; NSC 14285; PCPA; |
| PubChem Compound | 15880 |
| Last Modified | Nov 11 2021 |
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